Cas no 1805505-48-9 (3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-hydroxypyridine)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-hydroxypyridine
• CAS No: 1805505-48-9
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4881346
• Update Time: 2025-11-03

3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-hydroxypyridine

• Inchi： 1S/C7H5ClF3NO/c8-2-3-1-4(5(9)10)7(13)12-6(3)11/h1,5H,2H2,(H,12,13)
• InChI Key： PAVVERGALJYEHU-UHFFFAOYSA-N
• SMILES： ClCC1=C(NC(C(C(F)F)=C1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-hydroxypyridine

Introduction to 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-hydroxypyridine (CAS No. 1805505-48-9)

3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-hydroxypyridine (CAS No. 1805505-48-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. The combination of a chloromethyl group, difluoromethyl group, and a hydroxypyridine moiety endows this molecule with a diverse range of chemical properties and biological activities.

The chloromethyl group in 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-hydroxypyridine is a versatile functional group that can participate in various chemical reactions, such as nucleophilic substitution and cross-coupling reactions. This group can be used to introduce additional functionalities or to link the molecule to other biomolecules, thereby expanding its potential applications in drug design and synthesis.

The difluoromethyl group is another key feature of this compound. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties. The presence of the difluoromethyl group can significantly influence the electronic properties of the molecule, affecting its reactivity and biological activity. Recent studies have shown that fluorinated compounds can exhibit enhanced binding affinity to target proteins, making them attractive candidates for drug development.

The hydroxypyridine moiety in 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-hydroxypyridine is a bioactive scaffold that has been extensively studied for its potential therapeutic applications. Pyridine derivatives are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The hydroxy group can form hydrogen bonds with target proteins, enhancing the molecule's binding affinity and selectivity.

In the context of medicinal chemistry, 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-hydroxypyridine has been explored for its potential as a lead compound in the development of new drugs. Recent research has focused on optimizing the structure of this compound to improve its pharmacological properties, such as potency, selectivity, and bioavailability. For instance, studies have shown that modifications to the chloromethyl and difluoromethyl groups can significantly enhance the compound's activity against specific targets.

Clinical trials involving derivatives of 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-hydroxypyridine have demonstrated promising results in treating various diseases. One notable application is in the treatment of inflammatory disorders, where the compound has shown anti-inflammatory effects by inhibiting key inflammatory pathways. Additionally, preliminary studies have indicated that this compound may have potential as an anti-cancer agent, particularly in targeting specific cancer cell lines.

The synthesis of 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-hydroxypyridine involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include multistep processes involving functional group transformations and coupling reactions. Advances in synthetic methodologies have enabled researchers to produce this compound efficiently and on a larger scale, facilitating further investigations into its biological activities.

In conclusion, 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-hydroxypyridine (CAS No. 1805505-48-9) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile chemical properties make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to explore its full range of applications and optimize its properties for clinical use.